Cas no 181282-81-5 (Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate)

• Product Name: Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate
• CAS No: 181282-81-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 1094931
• PubChem ID: 10849280
• Update Time: 2025-09-19

Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate
• Dimethyl3-aminobenzo[b]thiophene-2,5-dicarboxylate
• dimethyl 3-amino-1-benzothiophene-2,5-dicarboxylate
• 2,5-dimethyl 3-amino-1-benzothiophene-2,5-dicarboxylate
• DA-43469
• VLXADNDSJHUVTO-UHFFFAOYSA-N
• SCHEMBL16096207
• 181282-81-5

• Inchi： 1S/C12H11NO4S/c1-16-11(14)6-3-4-8-7(5-6)9(13)10(18-8)12(15)17-2/h3-5H,13H2,1-2H3
• InChI Key： VLXADNDSJHUVTO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=C(C(=O)OC)C=CC1=2)N

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes